![molecular formula C15H17FN2OS B2999852 N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-4-fluorobenzamide CAS No. 946326-75-6](/img/structure/B2999852.png)
N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-4-fluorobenzamide, also known as DT-010, is a novel compound that has gained significant interest in the scientific community due to its potential applications in medical research. DT-010 belongs to the family of benzamide derivatives and has been synthesized using various methods. In
Scientific Research Applications
Neurofibrillary Tangles and Beta-amyloid Plaques Detection
A study by Shoghi-Jadid et al. (2002) explored the use of a hydrophobic radiofluorinated derivative in conjunction with positron emission tomography (PET) for detecting neurofibrillary tangles and beta-amyloid plaques in Alzheimer's disease patients. This application signifies the importance of fluorobenzamide derivatives in diagnostic imaging.
Anion Sensing
Research by Wu et al. (2006) introduced a series of N-(p-dimethylaminobenzamido)-N'-(substituted-phenyl)thioureas as anion sensors, demonstrating the role of such compounds in understanding anion interactions through dual fluorescent intramolecular charge transfer (ICT) mechanisms.
Fluorescent Molecular Probes
A study by Diwu et al. (1997) developed diphenyloxazoles with a dimethylamino group and a sulfonyl group as new fluorescent solvatochromic dyes. These compounds exhibit strong solvent-dependent fluorescence, highlighting their utility in developing sensitive fluorescent probes for biological studies.
GPIIb/IIIa Integrin Antagonists
Research by Hayashi et al. (1998) on GPIIb/IIIa integrin antagonists, which included trisubstituted beta-amino acid derivatives and a substituted benzamidine structure, underscores the therapeutic potential of such compounds in antithrombotic treatments.
properties
IUPAC Name |
N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17FN2OS/c1-18(2)14(12-7-8-20-10-12)9-17-15(19)11-3-5-13(16)6-4-11/h3-8,10,14H,9H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWSYWUWRMCOFTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C1=CC=C(C=C1)F)C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.